Cas no 82410-68-2 (1-Hexyl-2-methylimidazole)

• Product Name: 1-Hexyl-2-methylimidazole
• CAS No: 82410-68-2
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 987768
• PubChem ID: 20482080
• Update Time: 2025-05-04

1-Hexyl-2-methylimidazole Chemical and Physical Properties

Names and Identifiers

• 1-HEXYL-2-METHYLIMIDAZOLE
• 1-Hexyl-2-methylimidazole, >98%
• 1H-Imidazole, 1-hexyl-2-methyl-
• CHEMBL98617
• AKOS013124190
• 82410-68-2
• SCHEMBL1137200
• MFCD18889446
• 1-Hexyl-2-methylimidazole

• Inchi： 1S/C10H18N2/c1-3-4-5-6-8-12-9-7-11-10(12)2/h7,9H,3-6,8H2,1-2H3
• InChI Key： YFSQYUBYYKHCQV-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)CCCCCC

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-Hexyl-2-methylimidazole

Professional Introduction to 1-Hexyl-2-methylimidazole (CAS No. 82410-68-2)

1-Hexyl-2-methylimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 82410-68-2, is a heterocyclic organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the imidazole family, characterized by a five-membered ring containing two nitrogen atoms. The structural presence of a hexyl side chain and a methyl substituent at the 2-position imparts unique physicochemical properties, making it a versatile intermediate in various synthetic applications.

The chemical structure of 1-Hexyl-2-methylimidazole consists of an imidazole core with an extended hydrophobic hexyl group and a methyl group at the 2-position. This configuration enhances its solubility in organic solvents while maintaining adequate lipophilicity, which is crucial for its utility in pharmaceutical formulations. The compound’s stability under various conditions, including moderate temperatures and pH ranges, further underscores its suitability for industrial and laboratory applications.

In recent years, 1-Hexyl-2-methylimidazole has been extensively studied for its potential applications in drug delivery systems and as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions has opened new avenues in catalysis and material science. For instance, researchers have explored its use as a chelating agent in the development of metal-organic frameworks (MOFs), which are increasingly relevant for gas storage and separation technologies.

One of the most compelling aspects of 1-Hexyl-2-methylimidazole is its role in pharmaceutical research. The compound has been investigated as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological disorders. Its structural motif is reminiscent of several pharmacologically active compounds, suggesting that derivatives of this molecule could exhibit therapeutic potential. Preliminary studies have indicated that modifications to the hexyl and methyl substituents can significantly alter the pharmacokinetic properties of the resulting compounds, offering fine-tuned control over their biological activity.

The synthesis of 1-Hexyl-2-methylimidazole typically involves condensation reactions between appropriately substituted imidazole precursors with hexyl halides or Grignard reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Additionally, green chemistry principles have been applied to minimize waste and improve yields, aligning with global efforts toward sustainable chemical manufacturing.

Another area where 1-Hexyl-2-methylimidazole has shown promise is in the field of polymer chemistry. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for high-performance materials. Researchers have also explored its use as a monomer or crosslinking agent in the development of novel polymers with tailored properties for applications ranging from coatings to biodegradable materials.

The spectroscopic and analytical characterization of 1-Hexyl-2-methylimidazole is another critical aspect that has been extensively documented. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton NMR (¹H NMR) and carbon NMR (¹³C NMR), provides detailed insights into its molecular structure. Infrared (IR) spectroscopy confirms the presence of characteristic functional groups, such as imidazole rings and alkyl chains. Mass spectrometry (MS) further validates the molecular weight and fragmentation patterns, ensuring purity and consistency in samples used for research or industrial purposes.

In conclusion, 1-Hexyl-2-methylimidazole (CAS No. 82410-68-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it invaluable for drug development, material science, and catalysis. As research continues to uncover new functionalities and applications, this compound is poised to remain at the forefront of chemical innovation.